8-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido[1,2-a](1,3,5)triazin-4-one

• IUPAC Name: 8-methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C16H12F3N3OS/c1-10-5-6-22-13(7-10)20-14(21-15(22)23)24-9-11-3-2-4-12(8-11)16(17,18)19/h2-8H,9H2,1H3
• InChI Key: BMRVCZWRJSPVIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H12F3N3OS
• Molecular Weight: 351.3 g/mol

Description

This compound is a derivative of pyrido1,2-atriazin-4-one, which is a heterocyclic compound. The trifluoromethyl group and the benzyl group attached to the sulfur atom suggest that this compound could have unique properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrido1,2-atriazin-4-one core, a trifluoromethyl group, and a benzyl group attached to a sulfur atom. The presence of these groups could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present in its structure. For instance, the trifluoromethyl group could participate in various reactions due to the unique properties of the fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the trifluoromethyl group could enhance the compound’s lipophilicity, which could influence its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological targets to exert a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper safety measures should be taken when handling this compound to minimize potential risks.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields, such as pharmaceuticals, agrochemicals, and materials science. Further studies could also focus on optimizing its synthesis process and investigating its mechanism of action.